Cas no 1806058-69-4 (3-Amino-4-bromo-2-(difluoromethyl)pyridine-6-methanol)

• Product Name: 3-Amino-4-bromo-2-(difluoromethyl)pyridine-6-methanol
• CAS No: 1806058-69-4
• MF: C₇H₇BrF₂N₂O
• MW: 253.044087648392
• CID: 4853523
• Update Time: 2025-05-20

3-Amino-4-bromo-2-(difluoromethyl)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-bromo-2-(difluoromethyl)pyridine-6-methanol

• Inchi： 1S/C7H7BrF2N2O/c8-4-1-3(2-13)12-6(5(4)11)7(9)10/h1,7,13H,2,11H2
• InChI Key： XYCJXZICRGNGLQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(CO)N=C(C(F)F)C=1N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 0.7
• Topological Polar Surface Area: 59.1

Additional information on 3-Amino-4-bromo-2-(difluoromethyl)pyridine-6-methanol

Comprehensive Guide to 3-Amino-4-bromo-2-(difluoromethyl)pyridine-6-methanol (CAS No. 1806058-69-4)

3-Amino-4-bromo-2-(difluoromethyl)pyridine-6-methanol (CAS No. 1806058-69-4) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including an amino group, a bromo substituent, a difluoromethyl group, and a methanol side chain, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in difluoromethylpyridine derivatives due to their enhanced metabolic stability and bioavailability, which are critical in drug discovery.

The 3-Amino-4-bromo-2-(difluoromethyl)pyridine-6-methanol structure offers multiple reactive sites, enabling modifications for targeted applications. Its bromo-substituted pyridine core is particularly valuable in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in medicinal chemistry. Additionally, the difluoromethyl group is known to improve lipophilicity and membrane permeability, traits highly sought after in the development of CNS-active drugs. Recent studies highlight the role of fluorinated pyridines in optimizing pharmacokinetic properties, aligning with the growing demand for precision therapeutics.

In agrochemical applications, 3-Amino-4-bromo-2-(difluoromethyl)pyridine-6-methanol serves as a precursor for novel pesticides and herbicides. The bromo and difluoromethyl motifs contribute to the compound’s ability to disrupt enzymatic pathways in pests, offering a sustainable alternative to traditional agrochemicals. With the global push toward eco-friendly farming solutions, this compound aligns with trends in green chemistry and reduced environmental impact. Its potential in crop protection is further amplified by the rising need for resistance management in pest control.

The synthesis of 3-Amino-4-bromo-2-(difluoromethyl)pyridine-6-methanol typically involves multi-step organic transformations, including halogenation, amination, and fluorination. Advanced techniques like flow chemistry and catalyzed C-H activation are being explored to improve yield and scalability, addressing industry demands for cost-effective production. Analytical characterization via NMR, HPLC, and mass spectrometry ensures high purity, a critical factor for regulatory compliance in pharmaceutical applications.

Market dynamics for pyridine-based intermediates like CAS No. 1806058-69-4 reflect their expanding role in drug development. The compound’s relevance is underscored by its inclusion in patent filings for kinase inhibitors and antimicrobial agents. As the pharmaceutical industry shifts toward small-molecule therapeutics, demand for structurally diverse building blocks is projected to grow. Suppliers are increasingly offering custom synthesis services for such niche compounds, catering to R&D pipelines worldwide.

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In summary, 3-Amino-4-bromo-2-(difluoromethyl)pyridine-6-methanol exemplifies the intersection of innovation and utility in modern chemistry. Its multifaceted applications—from life sciences to agriculture—position it as a compound of enduring interest. Researchers and manufacturers alike will find value in its synthetic flexibility and commercial potential, driving further exploration of halogenated pyridine derivatives in the years ahead.